Cas no 145078-84-8 (1,3-Benzenediol, 5-ethynyl- (9CI))

1,3-Benzenediol, 5-ethynyl- (9CI) structure
145078-84-8 structure
Product Name:1,3-Benzenediol, 5-ethynyl- (9CI)
CAS No:145078-84-8
MF:C8H6O2
MW:134.13204240799
MDL:MFCD02181104
CID:101891
PubChem ID:45079213
Update Time:2025-04-18

1,3-Benzenediol, 5-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-ethynyl- (9CI)
    • 1,3-Benzenediol,5-ethynyl-
    • 5-ethynyl-1,3-Benzenediol
    • (3,5-dihydroxy-phenyl)-acetic acid
    • (3,5-Dihydroxy-phenyl)-essigsaeure
    • 1-ethynyl-3,5-dihydroxybenzene
    • 3,5-Dihdyroxyphenylacetic acid
    • 3,5-Dihydroxybenzeneacetic acid
    • 3,5-Dihydroxyphenylacetic acid
    • 3,5-dihydroxyphenylacetylene
    • AC1LCANF
    • Ambap
    • CTK4I9525
    • SureCN477986
    • 5-ETHYNYL-1,3-BENZENEDIOL(WXC09211)
    • MFCD02181104
    • 5-ETHYNYLBENZENE-1,3-DIOL
    • W16293
    • FT-0738453
    • SCHEMBL718437
    • 1,3-Benzenediol, 5-ethynyl-
    • AKOS037645557
    • AS-61465
    • CS-0375718
    • SY299422
    • A18210
    • 145078-84-8
    • DB-063580
    • MDL: MFCD02181104
    • Inchi: 1S/C8H6O2/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5,9-10H
    • InChI Key: IBVOCRDZMOXCHI-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C#C)C=1)O

Computed Properties

  • Exact Mass: 134.03678
  • Monoisotopic Mass: 134.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 40.46

1,3-Benzenediol, 5-ethynyl- (9CI) Pricemore >>

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